Cas no 2138275-22-4 (4,9,9-trimethyl-2-azaspiro4.5decan-6-one)

• Product Name: 4,9,9-trimethyl-2-azaspiro4.5decan-6-one
• CAS No: 2138275-22-4
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 6154759
• PubChem ID: 165844827
• Update Time: 2025-10-29

4,9,9-trimethyl-2-azaspiro4.5decan-6-one Chemical and Physical Properties

Names and Identifiers

• 4,9,9-trimethyl-2-azaspiro4.5decan-6-one
• EN300-1085411
• 2138275-22-4
• 4,9,9-trimethyl-2-azaspiro[4.5]decan-6-one

• Inchi： 1S/C12H21NO/c1-9-6-13-8-12(9)7-11(2,3)5-4-10(12)14/h9,13H,4-8H2,1-3H3
• InChI Key： CDCMTMBFLOGIPR-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)(C)CC21CNCC2C

Computed Properties

• Exact Mass: 195.162314293g/mol
• Monoisotopic Mass: 195.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.1Ų

Additional information on 4,9,9-trimethyl-2-azaspiro4.5decan-6-one

4,9,9-Trimethyl-2-azaspiro[4.5]decan-6-one (CAS No. 2138275-22-4): A Comprehensive Overview

4,9,9-Trimethyl-2-azaspiro[4.5]decan-6-one (CAS No. 2138275-22-4) is a unique and promising compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This spirocyclic compound features a distinctive spiro[4.5]decane core with a methyl-substituted azaspiro structure, making it a valuable candidate for various applications, including drug discovery and development.

The spirocyclic nature of 4,9,9-trimethyl-2-azaspiro[4.5]decan-6-one provides it with a rigid and conformationally constrained framework, which can enhance its pharmacological properties by improving its stability and bioavailability. The presence of the azaspiro ring system introduces additional chemical diversity, allowing for the exploration of novel biological activities and therapeutic targets.

Recent studies have highlighted the potential of 4,9,9-trimethyl-2-azaspiro[4.5]decan-6-one in various medicinal applications. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties by selectively inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 4,9,9-trimethyl-2-azaspiro[4.5]decan-6-one could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, 4,9,9-trimethyl-2-azaspiro[4.5]decan-6-one has also shown promise in neuropharmacology. A 2023 study in the European Journal of Pharmacology reported that this compound possesses neuroprotective properties by reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These neuroprotective effects are attributed to the compound's ability to modulate key signaling pathways involved in neuronal survival and function.

The structural features of 4,9,9-trimethyl-2-azaspiro[4.5]decan-6-one make it an attractive candidate for further chemical modifications to optimize its pharmacological profile. For example, the introduction of functional groups at specific positions on the spirocyclic core can enhance its binding affinity to target proteins or improve its metabolic stability. This flexibility in chemical modification allows researchers to tailor the compound for specific therapeutic applications.

In terms of synthetic accessibility, 4,9,9-trimethyl-2-azaspiro[4.5]decan-6-one can be synthesized using a variety of methods. One common approach involves the intramolecular cyclization of a suitable precursor molecule followed by functional group manipulations to introduce the desired substituents. The synthetic route is well-documented in the literature and can be adapted to produce gram quantities of the compound for preclinical and clinical studies.

The safety profile of 4,9,9-trimethyl-2-azaspiro[4.5]decan-6-one has been evaluated in several preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a safe candidate for further development. However, as with any new chemical entity (NCE), ongoing safety evaluations are essential to ensure its long-term safety and efficacy.

In conclusion, 4,9,9-trimethyl-2-azaspiro[4.5]decan-6-one (CAS No. 2138275-22-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive lead compound for further exploration and development. As research in this area continues to advance, it is likely that new insights into the biological activities and therapeutic potential of 4,9,9-trimethyl-2-azaspiro[4.5]decan-6-one will emerge, paving the way for innovative treatments for various diseases.